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Compound of Interest

Compound Name:
4-Cyanophenylhydrazine

Hydrochloride

Cat. No.: B143474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the hazards associated with 4-
Cyanophenylhydrazine Hydrochloride (CAS No: 2863-98-1), a compound frequently used in

organic synthesis, particularly in the pharmaceutical, agrochemical, and dyestuff industries.[1]

Understanding its toxicological profile, physical and chemical properties, and proper handling

procedures is critical for ensuring laboratory safety and mitigating potential risks.

Hazard Identification and Classification
4-Cyanophenylhydrazine Hydrochloride is classified as a hazardous chemical under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[2][3] The

primary hazards are related to its acute toxicity upon ingestion, dermal contact, or inhalation, as

well as its potential to cause significant skin and eye irritation.[4][5][6][7]

The signal word for this chemical is "Warning".[2][4] Metabolism of the compound may release

cyanide, which can lead to symptoms such as headache, dizziness, weakness, collapse,

unconsciousness, and potentially death.[2]

Table 1: GHS Hazard Classification for 4-Cyanophenylhydrazine Hydrochloride
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Hazard Class Category Hazard Statement Source

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[4][6][7]

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin
[4][6][7]

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
[4][6][7]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[4][6][7]

Serious Eye

Damage/Eye Irritation
Category 2 / 2A

H319: Causes serious

eye irritation
[4][6][7]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[4][6][7]

Toxicological Profile
The toxicological properties of 4-Cyanophenylhydrazine Hydrochloride have not been fully

investigated.[2] However, available data from safety data sheets indicate several key health

hazards.

Table 2: Summary of Acute Toxicity Data

Exposure Route GHS Category Description Source

Oral Category 4 Harmful if swallowed. [3][5]

Dermal Category 4
Harmful in contact

with skin.
[3][5]

Inhalation Category 4
Harmful if inhaled

(dusts and mists).
[2][3][5]

Table 3: Other Toxicological Endpoints
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Endpoint Finding Source

Skin Sensitization No information available. [2]

Respiratory Sensitization No data available. [8]

Germ Cell Mutagenicity

No information available.

Some hydrazine derivatives

have been found to be

mutagenic.[9][10]

[2]

Carcinogenicity

Not listed as a carcinogen by

IARC, NTP, ACGIH, or OSHA.

However, some hydrazine

derivatives are known animal

carcinogens.[2][10][11][12][13]

[2][7]

Reproductive Toxicity No information available. [2]

Developmental Effects No information available. [2]

Teratogenicity No information available. [2]

Specific Target Organ Toxicity

(Repeated Exposure)
None known. [2]

Aspiration Hazard No information available. [2]

Physical and Chemical Properties
4-Cyanophenylhydrazine Hydrochloride is typically a light orange or pale orange to brown

powder solid with no odor.[1][2][14] It is soluble in water and methanol.[2][15]

Table 4: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₇H₇N₃ · HCl [2]

Molecular Weight 169.61 g/mol [4][16]

Appearance
Light orange / Pale orange to

brown powder solid
[1][2][14]

Odor Odorless [2][14]

Melting Point 241-244 °C (dec.) or 249 °C [15][16][17]

Boiling Point No information available [2][14]

Flash Point > 110 °C / > 230 °F [2][14]

Solubility Soluble in water and methanol [2][15]

pH No information available [2][14]

Vapor Pressure No information available [2][14]

Autoignition Temperature No data available [14]

Safe Handling, Storage, and First Aid
Proper handling and storage procedures are essential to minimize exposure and ensure safety.

This includes using appropriate personal protective equipment (PPE), ensuring adequate

ventilation, and following established first aid protocols in case of exposure.
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Routes of Exposure Associated Hazard

First Aid Measures

Inhalation Respiratory Irritation,
Harmful if Inhaled

Skin Contact Skin Irritation,
Harmful on Contact

Eye Contact Serious Eye Irritation

Ingestion Harmful if Swallowed

Move to fresh air.
If not breathing, give artificial respiration.

Get medical attention.

Wash with plenty of soap and water
for at least 15 minutes.
Get medical attention.

Rinse cautiously with water
for several minutes.

Remove contact lenses.
Get medical attention.

Rinse mouth.
Drink plenty of water.

Call a POISON CENTER or doctor.

Click to download full resolution via product page

Caption: Hazard Identification and First Aid Workflow.
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Personal Protective Equipment (PPE)

Handling Procedures

Storage Conditions

Handling 4-Cyanophenylhydrazine HCl

Ensure adequate ventilation

Wear protective gloves Wear protective clothingWear eye/face protection
(safety showers and eyewash stations nearby)

Use respiratory protection
(if dust is formed or ventilation is inadequate)

Do not get in eyes, on skin, or on clothing

Avoid ingestion and inhalation

Avoid dust formation

Do not eat, drink, or smoke when using

Wash hands thoroughly after handling

Keep containers tightly closed

Store in a dry, cool, and well-ventilated place

Store away from incompatible materials
(e.g., Strong oxidizing agents)

Click to download full resolution via product page

Caption: Safe Handling and Storage Workflow.
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Accidental Release Measures
In the event of a spill, immediate and appropriate action is necessary to prevent environmental

contamination and personnel exposure.

Personal Precautions: Ensure adequate ventilation and wear the required personal

protective equipment (PPE), including respiratory protection, gloves, and eye protection.[2]

[8] Avoid dust formation.[2][8]

Environmental Precautions: Prevent the substance from entering drains or the environment.

[2][8]

Containment and Cleanup: Sweep or shovel the spilled material into suitable, closed

containers for disposal.[2][8] Do not create dust.

Accidental Release Occurs

Personal Precautions

Wear full PPE:
- Gloves

- Goggles/Face shield
- Protective clothing

- Respiratory protection

Ensure adequate ventilation Avoid dust formation Environmental Precautions

Do not let product enter drains.
Should not be released into the environment. Containment & Cleanup

Sweep up and shovel Place in suitable, closed containers for disposal Dispose of contents/container
to an approved waste disposal plant

Click to download full resolution via product page
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Caption: Accidental Release Measures Workflow.

Stability and Reactivity
Reactivity: The substance is not known to be reactive under normal conditions.[14]

Chemical Stability: It is stable under normal ambient and anticipated storage and handling

conditions of temperature and pressure.[8][14]

Conditions to Avoid: Incompatible products, excess heat, and the formation of dust should be

avoided.[8][14]

Incompatible Materials: It is incompatible with strong oxidizing agents.[2][8][14]

Hazardous Decomposition Products: Under fire conditions, it may decompose to produce

nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen chloride

gas.[2][8]

Experimental Protocols
Detailed experimental protocols for the specific toxicological studies cited in safety data sheets

are not publicly available in the search results. The hazard classifications are typically based on

data submitted to regulatory bodies like ECHA or derived from QSAR modeling.[7] However, a

general synthesis protocol is available.

Synthesis of 4-Cyanophenylhydrazine Hydrochloride from 4-Aminobenzonitrile

A common method for synthesizing 4-Cyanophenylhydrazine Hydrochloride involves a

diazotization reaction of 4-aminobenzonitrile followed by reduction.[15]

Diazotization: A suspension of 4-aminobenzonitrile in concentrated hydrochloric acid is

cooled to between -5 and 0 °C.[15] An aqueous solution of sodium nitrite is then added

dropwise while maintaining the low temperature.[15]

Reduction: A pre-cooled solution of tin(II) chloride dihydrate in concentrated hydrochloric acid

is added to the diazotized solution, keeping the temperature below 0 °C.[15]
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Isolation: The reaction is stirred, and the resulting white precipitate is collected by filtration.

[15]

Purification: The collected solid is washed with diethyl ether and can be recrystallized from

aqueous ethanol to yield the final product.[15]

4-Aminobenzonitrile

Diazotization
(-5 to 0 °C)

Conc. HCl Sodium Nitrite (aq)

4-Cyanobenzenediazonium
Chloride (in situ)

Reduction

Tin(II) Chloride Dihydrate
in Conc. HCl (< 0 °C)

Precipitate:
4-Cyanophenylhydrazine HCl

Filtration & Washing
(Diethyl Ether)

Purified Product

Click to download full resolution via product page

Caption: Synthesis of 4-Cyanophenylhydrazine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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